Cas no 913737-05-0 (Thiazoledithiol)
Thiazoledithiol structure
Product Name:Thiazoledithiol
CAS No:913737-05-0
MF:C3H3NS3
MW:149.257616281509
CID:787780
PubChem ID:4713153
Update Time:2025-04-19
Thiazoledithiol Chemical and Physical Properties
Names and Identifiers
-
- Thiazoledithiol
- 4-sulfanyl-3H-1,3-thiazole-2-thione
- Dimercaptothiazol
- 913737-05-0
- thiorhodamine
- SCHEMBL750708
- DTXSID70405765
-
- Inchi： 1S/C3H3NS3/c5-2-1-7-3(6)4-2/h1,5H,(H,4,6)
- InChI Key： KWBXQDNGHQLAMB-UHFFFAOYSA-N
- SMILES： S1C(NC(=C1)S)=S
Computed Properties
- Exact Mass: 148.94276262g/mol
- Monoisotopic Mass: 148.94276262g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 70.4Ų
Thiazoledithiol Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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